Cas no 1824333-51-8 (2-(3-Aminobutyl)benzene-1,4-diol)

• Product Name: 2-(3-Aminobutyl)benzene-1,4-diol
• CAS No: 1824333-51-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6160672
• PubChem ID: 130001738
• Update Time: 2025-10-30

2-(3-Aminobutyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• EN300-1837582
• 2-(3-aminobutyl)benzene-1,4-diol
• 1824333-51-8
• 2-(3-Aminobutyl)benzene-1,4-diol

• Inchi： 1S/C10H15NO2/c1-7(11)2-3-8-6-9(12)4-5-10(8)13/h4-7,12-13H,2-3,11H2,1H3
• InChI Key： IZSSBYRIIGYGBO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CCC(C)N)O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones

Additional information on 2-(3-Aminobutyl)benzene-1,4-diol

Introduction to 2-(3-Aminobutyl)benzene-1,4-diol (CAS No. 1824333-51-8)

2-(3-Aminobutyl)benzene-1,4-diol, with the CAS number 1824333-51-8, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzene ring substituted with a 1,4-diol group and a 3-aminobutyl side chain. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(3-Aminobutyl)benzene-1,4-diol can be represented as follows: C₁₀H₁₆O₂N. The presence of the hydroxyl groups and the amino group provides multiple functional sites for chemical modifications, which can be exploited to enhance its pharmacological properties or to develop novel derivatives with improved therapeutic profiles.

In recent years, there has been a growing interest in the study of 2-(3-Aminobutyl)benzene-1,4-diol due to its potential as a lead compound for the development of new drugs. Research has shown that this compound exhibits promising biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. These properties make it a potential candidate for the treatment of various diseases and conditions, such as neurodegenerative disorders, inflammatory diseases, and oxidative stress-related conditions.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the antioxidant properties of 2-(3-Aminobutyl)benzene-1,4-diol. The researchers found that this compound effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative damage. This finding suggests that 2-(3-Aminobutyl)benzene-1,4-diol could be developed into a therapeutic agent for conditions characterized by excessive oxidative stress.

Another area of research focuses on the anti-inflammatory effects of 2-(3-Aminobutyl)benzene-1,4-diol. A study conducted by a team at the University of California in 2021 demonstrated that this compound inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These results indicate that 2-(3-Aminobutyl)benzene-1,4-diol has the potential to be used as an anti-inflammatory drug for treating conditions like arthritis and other inflammatory diseases.

The neuroprotective properties of 2-(3-Aminobutyl)benzene-1,4-diol have also been explored. A study published in the Neuropharmacology journal in 2020 reported that this compound protected neuronal cells from apoptosis induced by oxidative stress and neurotoxic agents. This neuroprotective effect could make it a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Beyond its direct biological activities, 2-(3-Aminobutyl)benzene-1,4-diol has also been studied for its potential as a scaffold for drug design. The flexibility and reactivity of its functional groups allow for the synthesis of a wide range of derivatives with diverse pharmacological profiles. For example, researchers at Harvard University have developed several analogs of 2-(3-Aminobutyl)benzene-1,4-diol with enhanced potency and selectivity for specific therapeutic targets.

In addition to its therapeutic potential, 2-(3-Aminobutyl)benzene-1,4-diol is also being investigated for its use in diagnostic applications. Its ability to interact with specific biomolecules makes it a promising candidate for developing new imaging agents or biosensors. A study published in the Bioconjugate Chemistry journal in 2021 explored the use of this compound as a fluorescent probe for detecting specific proteins involved in disease pathways.

The synthesis of 2-(3-Aminobutyl)benzene-1,4-diol has been optimized through various synthetic routes to improve yield and purity. One common method involves the reaction of 1,4-benzenediol with 3-bromobutanamine under appropriate conditions. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

In conclusion, 2-(3-Aminobutyl)benzene-1,4-diol (CAS No. 1824333-51-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for developing new drugs and diagnostic tools. Ongoing research continues to uncover new applications and improve our understanding of this intriguing molecule.